Cas no 1379187-95-7 (3,5-Dihydroxy-2-Methoxybenzoic acid)

• Product Name: 3,5-Dihydroxy-2-Methoxybenzoic acid
• CAS No: 1379187-95-7
• MF: C₈H₈O₅
• MW: 184.146122932434
• CID: 3167085
• PubChem ID: 84819502
• Update Time: 2025-05-20

3,5-Dihydroxy-2-Methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dihydroxy-2-Methoxybenzoic acid
• Benzoic acid, 3,5-dihydroxy-2-methoxy-
• 3,5-Dihydroxy-2-methoxybenzoicacid
• 1379187-95-7

• Inchi： 1S/C8H8O5/c1-13-7-5(8(11)12)2-4(9)3-6(7)10/h2-3,9-10H,1H3,(H,11,12)
• InChI Key： GBQADCZRNDEOHH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(O)=CC(O)=C1OC

Computed Properties

• Exact Mass: 184.03717335Da
• Monoisotopic Mass: 184.03717335Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 3,5-Dihydroxy-2-Methoxybenzoic acid

3,5-Dihydroxy-2-Methoxybenzoic Acid (CAS No. 1379187-95-7): A Comprehensive Overview

3,5-Dihydroxy-2-Methoxybenzoic acid (CAS No. 1379187-95-7) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, cosmetics, and materials science. This compound is characterized by its unique chemical structure, which includes two hydroxyl groups and one methoxy group attached to a benzene ring. These functional groups confer specific chemical properties that make 3,5-Dihydroxy-2-Methoxybenzoic acid a valuable molecule for both academic research and industrial applications.

The chemical structure of 3,5-Dihydroxy-2-Methoxybenzoic acid can be represented as C₉H₁₀O₅. The presence of the hydroxyl groups (OH) and the methoxy group (OCH₃) on the benzene ring imparts significant reactivity and solubility properties to the molecule. These characteristics are crucial for its use in various chemical reactions and formulations. The compound is also known by other names such as 3,5-Dihydroxy-2-methoxybenzoic acid and 3,5-Dihydroxy-2-methoxybenzenecarboxylic acid.

In the realm of pharmaceutical research, 3,5-Dihydroxy-2-Methoxybenzoic acid has shown promise as a potential therapeutic agent. Recent studies have explored its anti-inflammatory and antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit pro-inflammatory cytokines. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 3,5-Dihydroxy-2-Methoxybenzoic acid exhibited potent anti-inflammatory effects in vitro by downregulating the expression of pro-inflammatory genes such as TNF-α and IL-6.

Beyond its anti-inflammatory properties, 3,5-Dihydroxy-2-Methoxybenzoic acid has also been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute in 2020 demonstrated that this compound could induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the activation of caspase pathways and the inhibition of cell proliferation. These findings suggest that 3,5-Dihydroxy-2-Methoxybenzoic acid may have therapeutic potential in cancer treatment.

In the cosmetics industry, 3,5-Dihydroxy-2-Methoxybenzoic acid is valued for its skin care benefits. Its antioxidant properties help protect the skin from oxidative stress caused by environmental factors such as UV radiation and pollution. Additionally, the compound's ability to inhibit melanin synthesis makes it a promising ingredient for skin whitening products. A study published in the International Journal of Cosmetic Science in 2019 found that topical application of 3,5-Dihydroxy-2-Methoxybenzoic acid-containing formulations significantly reduced melanin content in human skin cells.

The material science applications of 3,5-Dihydroxy-2-Methoxybenzoic acid are also noteworthy. Due to its high reactivity and functional group versatility, this compound can be used as a building block for synthesizing advanced materials such as polymers and coatings. For example, researchers at the University of California have developed novel polymeric materials using 3,5-Dihydroxy-2-Methoxybenzoic acid as a monomer. These materials exhibit excellent mechanical properties and biocompatibility, making them suitable for biomedical applications such as tissue engineering and drug delivery systems.

In conclusion, 3,5-Dihydroxy-2-Methoxybenzoic acid (CAS No. 1379187-95-7) is a multifunctional organic compound with a wide range of applications across various industries. Its unique chemical structure endows it with valuable properties such as anti-inflammatory, antioxidant, anticancer, and skin care benefits. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in both academic and industrial settings.